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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731

Prosulfocarb is a selective, pre-emergence and early post-emergence thiocarbamate
herbicide.[1][2] It is primarily utilized for the control of annual grasses and some broadleaf
weeds in cereal crops like wheat and barley, as well as in potatoes and onions.[3][4]

~hemical Identi

Identifier Value Source(s)
S-benzyl N,N-

IUPAC Name ) ) [3]
dipropylcarbamothioate

CAS Number 52888-80-9

Molecular Formula C14H21NOS

Molar Mass 251.39 g-mol—t
S-benzyl

Synonyms dipropylthiocarbamate, Boxer,
Defi, Arcade

Physicochemical Properties
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Property Value Source(s)
Appearance Colorless to pale yellow liquid

Melting Point -20 °C

Boiling Point 341 °C

Density 1049 kg/m 3

Vapor Pressure 0.79 mPa

Solubility in Water Insoluble (200 ppm)

o ) Soluble in xylene, acetone,
Solubility in Organic Solvents
heptane, ethyl acetate

Toxicological Summary

Prosulfocarb exhibits low acute toxicity in mammals. The primary toxicological effects
observed in long-term studies are related to the liver and kidneys, along with reduced appetite.
There is no evidence to suggest that prosulfocarb is carcinogenic or genotoxic.

Metric Value Species Source(s)
Oral LDso 1820 mg/kg Rat

Dermal LDso >2000 mg/kg Rabbit

Inhalation LCso (4h) >4700 mg/m3 Rat

Acceptable Daily

0.02 mg/kg/da Human
Intake (ADI) graTeay

Mechanism of Action and Metabolic Pathway

Prosulfocarb functions by inhibiting the synthesis of very-long-chain fatty acids (VLCFAS),
which are crucial components of cell membranes. This disruption of lipid biosynthesis ultimately
interferes with cell division and development in emerging weed seedlings, preventing their
growth and establishment. It is classified under the HRAC Group N (WSSA Group 15), which
includes inhibitors of lipid synthesis.
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The herbicide is absorbed through the coleoptile and shoots of germinating weeds.
Prosulfocarb itself is a pro-herbicide, meaning it requires bioactivation within the target plant
to become phytotoxic. This activation involves oxidation to prosulfocarb sulfoxide.

In tolerant crops such as cereals, prosulfocarb is metabolized and detoxified, primarily
through glutathione conjugation. In susceptible weeds, this detoxification pathway is less
effective. The metabolic pathway in plants like barley involves the hydrolysis of prosulfocarb,
followed by conjugation and oxidation to form various polar metabolites.
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Caption: Metabolic pathway of prosulfocarb in plants.

Experimental Protocols
Determination of Prosulfocarb in Potato Flour by GC-MS

This method outlines the direct determination of prosulfocarb in potato flour samples using
Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

o Sample Preparation: A suitable extraction method, such as QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe), is employed to extract prosulfocarb from the potato
flour matrix.

o Chromatographic Separation:
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o System: Gas Chromatograph coupled with a Mass Spectrometer.

o Column: HP-5MS capillary column.

o Oven Temperature Program: An optimized temperature gradient is used to achieve
separation of the analyte within approximately 10 minutes.

e Mass Spectrometric Detection: The mass spectrometer is operated in a suitable mode (e.g.,
Selected lon Monitoring, SIM) for sensitive and selective detection of prosulfocarb.

» Quantification: A matrix-matched calibration curve is generated using a series of standard
solutions of prosulfocarb to quantify the analyte in the samples.

Performance:

Limit of Detection (LOD): 0.54 mg/kg

Limit of Quantification (LOQ): 1.80 mg/kg

Linear Range: 2.4 - 96.6 mg/kg

Correlation Coefficient (R?): 0.9997

Bioassay for Prosulfocarb Detection in Soil and Crop
Residues

This protocol describes a bioassay for quantifying the bioavailability of prosulfocarb in
environmental samples.

Methodology:

« Indicator Species Selection: Italian ryegrass (Lolium multiflorum) is used as the indicator
species due to its high sensitivity to prosulfocarb.

e Dose-Response Curve Generation:

o Prepare a series of known concentrations of prosulfocarb in both the soil type and crop
residue being tested.
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o Grow the indicator species in these prepared samples under controlled conditions.

o Measure a responsive growth parameter, such as shoot length inhibition, after a set
period.

o Use a log-logistic model to create dose-response calibration curves.

e Sample Analysis:

o Grow the indicator species in the environmental samples with unknown prosulfocarb
concentrations.

o Measure the shoot length inhibition.

o Estimate the concentration of bioavailable prosulfocarb by comparing the observed
inhibition to the calibration curve.

» Validation: The bioassay results are validated by comparing them with concentrations
determined by chemical analysis (e.g., GC-MS).
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Caption: Workflow for prosulfocarb bioassay in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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